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For Researchers, Scientists, and Drug Development Professionals

Introduction

Undecylenyl alcohol, also known as 10-undecen-1-ol, is an organic compound with the
chemical formula C11H220. It is a fatty alcohol that finds applications in the fragrance industry
for its pleasant, waxy, and floral aroma.[1] In scientific research, its terminal double bond and
hydroxyl group make it a versatile starting material for various chemical syntheses. This guide
provides an in-depth overview of the core physical properties of undecylenyl alcohol, supported
by tabulated data and standardized experimental methodologies.

Chemical Identity

Identifier Value

Chemical Name 10-Undecen-1-ol

Undecylenyl alcohol, 10-Undecenol, Undec-10-

Synonyms en-1-ol

CAS Number 112-43-6
Molecular Formula C11H220
Molecular Weight 170.29 g/mol [1][2]
Chemical Structure H2C=CH(CH2)sOH
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Physical Properties

The physical characteristics of undecylenyl alcohol are summarized in the tables below. These

properties are crucial for its handling, application, and use in experimental settings.

Property Value Reference
Appearance Colorless to pale yellow liquid [3]

Soapy, waxy, floral, rose
Odor by Y [1]

aroma

itative Physical

Property Value Conditions Reference
Density 0.840 - 0.848 g/mL at 20 °C [1]

0.85 g/mL at 25 °C [21[4][5][6]

Boiling Point 245 - 248 °C at 760 mmHg [B14151[7]
132-133°C at 15 mmHg [21(31141[5]

82°C at 0.1 mmHg [1]

Melting Point -3°C [21[41[5]1[7]

2.0-3.0°C at 760 mmHg [3]

Refractive Index 1.446 - 1.453 at 20 °C [1]

1.45 at 20 °C [2114105]

Flash Point 93.33 °C (200 °F) TCC [21[3]141[5]

110 °C (230 °F)

CcC

[1]

Vapor Pressure

0.004 mmHg

at 25 °C (estimated)

[3]

logP (o/w)

3.997 (estimated)

[3]
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Solubility Profile

Solvent Solubility Reference
Water Insoluble (44 mg/L at 20 °C) [11[3]
Alcohol Soluble [11[3]

Ether Miscible [2][4]
Chloroform Sparingly Soluble [21[41[5]
Methanol Slightly Soluble [21[41[5]

Experimental Protocols

The following sections detail standardized methodologies for determining the key physical
properties of liquid chemicals like undecylenyl alcohol.

Determination of Density

A standard method for determining the density of liquids is ASTM D4052 - Standard Test
Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter.[1]
This method utilizes an oscillating U-tube principle.

o Apparatus: A digital density meter equipped with a thermostatically controlled oscillating U-
tube.

e Procedure:

o Calibrate the instrument with two reference standards of known density, such as dry air
and distilled water.

o Equilibrate the sample to the measurement temperature (e.g., 20 °C or 25 °C).

o Introduce a small volume of the liquid sample into the U-tube, ensuring no air bubbles are
present.

o The instrument measures the oscillation period of the U-tube filled with the sample.
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o The density is calculated from the oscillation period using the instrument's calibration
constants.

o The measurement is repeated until a stable reading is obtained.

Determination of Boiling Point

The boiling point can be determined using a micro-boiling point method, suitable for small
sample volumes.

o Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, a heating
block or oil bath, and a stirring mechanism.

e Procedure:

o

Place a small amount (a few milliliters) of undecylenyl alcohol into the test tube.

o Invert the capillary tube (sealed end up) and place it inside the test tube containing the
liquid.

o Heat the apparatus slowly while stirring.

o Observe the capillary tube. A slow stream of bubbles will emerge as the trapped air
expands.

o As the temperature approaches the boiling point, a rapid and continuous stream of
bubbles will emerge from the capillary tube.

o Remove the heat source and allow the apparatus to cool slowly.

o The temperature at which the liquid is drawn into the capillary tube is recorded as the
boiling point.

For boiling points at reduced pressures, the apparatus is connected to a vacuum system with a
manometer to measure the pressure.

Determination of Melting Point
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The OECD Guideline for the Testing of Chemicals, Section 1, No. 102: Melting Point/Melting
Range provides several methods. For a substance like undecylenyl alcohol, which has a low
melting point, a capillary method with a temperature-controlled bath or block is appropriate.

o Apparatus: A melting point apparatus with a heated block or bath, a thermometer, and
capillary tubes.

e Procedure:

[e]

Introduce a small, dried sample of the solidified undecylenyl alcohol into a capillary tube.

o

Place the capillary tube in the melting point apparatus.

[¢]

Heat the apparatus at a controlled rate.

[e]

Record the temperature at which the substance begins to melt and the temperature at
which it becomes completely liquid. This range is the melting range.

Determination of Refractive Index

The refractive index is typically measured using a refractometer, such as an Abbe
refractometer.

o Apparatus: An Abbe refractometer with a light source and a constant temperature water bath.
e Procedure:

o Calibrate the refractometer using a standard of known refractive index.

o Place a few drops of undecylenyl alcohol onto the prism of the refractometer.

o Circulate water from the constant temperature bath (e.g., 20 °C) through the refractometer
to maintain a stable temperature.

o Adjust the refractometer to bring the dividing line between the light and dark fields into
sharp focus at the crosshairs of the eyepiece.

o Read the refractive index directly from the instrument's scale.
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Determination of Flash Point

The ASTM D93 - Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester
is a common method for determining the flash point of combustible liquids.[4][8]

o Apparatus: A Pensky-Martens closed-cup tester, which includes a brass test cup with a lid, a
stirring device, and an ignition source.

e Procedure:
o Fill the test cup with undecylenyl alcohol to the specified level.
o Place the lid on the cup and begin heating and stirring at a prescribed rate.

o At regular temperature intervals, apply the ignition source by dipping it into the vapor
space of the cup.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the liquid to ignite with a distinct flash.

Visualizations

The following diagram illustrates a generalized workflow for the experimental determination of
the boiling point of a liquid sample.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Conclusion
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This technical guide has provided a comprehensive summary of the key physical properties of
undecylenyl alcohol (CAS 112-43-6). The tabulated data offers a quick reference for
researchers, while the detailed experimental protocols, based on internationally recognized
standards, provide a foundation for the accurate and reproducible measurement of these
properties. Understanding these fundamental characteristics is essential for the safe and
effective use of undecylenyl alcohol in both industrial and research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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